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The stability and solubility of barium arsenate are highly dependent on the pH of the environment. The

table below summarizes the key solid phases and their properties identified at 25°C [1].

Solid Phase
Chemical
Formula

Stable pH
Range

Crystal Morphology
Solubility
Product (Ksp)

Barium Hydrogen

Arsenate
Monohydrate

BaHAsO₄·H₂O(c) Low to neutral

(3.63 - 7.43)

Information not

specified

10⁻⁵.⁶⁰

(Range:
10⁻⁵.²³ to

10⁻⁵.⁸⁹)

Barium Arsenate Ba₃(AsO₄)₂(c) Neutral to high

(appears at ~pH
7.47 and above)

Granular aggregates

with smaller crystal
clusters (precipitated at

25°C)

10⁻²³.⁵³

(Range:
10⁻²³.⁰¹ to

10⁻²⁴.⁰⁰)

Another study explores a different formation pathway, finding that arsenate (AsO₄³⁻) can be structurally

incorporated into a barite (BaSO₄) crystal lattice during co-precipitation, forming a solid solution rather

than a distinct barium arsenate compound [2].
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The following workflow visualizes the key experimental steps for determining the solubility products of

barium arsenate solids as described in the research.
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Experimental workflow for barium arsenate Ksp determination.

Solid Phase Preparation via Precipitation

Procedure: Solids are precipitated from solution by reacting barium ions with arsenate ions under
controlled conditions [1].

pH Control: The pH is precisely adjusted using buffers or acid/base additions to target specific
ranges [1]:
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pH 3.63 - 7.43: Favors the formation of BaHAsO₄·H₂O.

pH ~7.47 - 7.66: Can lead to the co-precipitation of both BaHAsO₄·H₂O and Ba₃(AsO₄)₂.
pH >13: Results in the exclusive formation of Ba₃(AsO₄)₂.

Solid Phase Characterization

Purpose: To confirm the identity and purity of the precipitated solids before and after dissolution

experiments, ensuring that no phase transformations occurred [1].
Techniques: The studies use X-Ray Diffraction (XRD) for mineralogical identification and Scanning
Electron Microscopy (SEM) for examining crystal morphology and size [1].

Solubility Determination and Ksp Calculation

Procedure: The purified solid is placed in contact with water in a closed system at a constant

temperature (e.g., 25°C) until equilibrium is reached [1].
Measurement: The concentration of barium and/or arsenate ions in the solution at equilibrium is

measured [1].
Calculation: The solubility product (Ksp) is calculated from these equilibrium concentrations. For

example, for Ba₃(AsO₄)₂, which dissociates as 3Ba²⁺ + 2AsO₄³⁻, the Ksp = [Ba²⁺]³[AsO₄³⁻]² [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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